Cas no 2703779-93-3 (3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride)

• Product Name: 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride
• CAS No: 2703779-93-3
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• MDL: MFCD34551088
• CID: 5614792
• PubChem ID: 165946161
• Update Time: 2025-10-28

3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride
• EN300-33049736
• 2703779-93-3
• 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride

• MDL： MFCD34551088
• Inchi： 1S/C9H15N.ClH/c1-2-4-8-7-10-9(8)5-3-6-9;/h2,8,10H,1,3-7H2;1H
• InChI Key： WKXSQHJXTUPZPA-UHFFFAOYSA-N
• SMILES： Cl.N1CC(CC=C)C21CCC2

Computed Properties

• Exact Mass: 173.0971272g/mol
• Monoisotopic Mass: 173.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride

Introduction to 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride (CAS No. 2703779-93-3)

3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride, identified by its CAS number 2703779-93-3, is a compound of significant interest in the field of medicinal chemistry. This spirocyclic azine derivative has garnered attention due to its unique structural properties and potential applications in the development of therapeutic agents. The compound features a spirocyclic core, which is a key structural motif in many bioactive molecules, and an azine functional group, which contributes to its chemical reactivity and biological interactions.

The spirocyclic structure of this molecule imparts rigidity and stability, which are desirable characteristics for drug candidates. Spirocycles are known to exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, making them attractive for pharmaceutical applications. The presence of the prop-2-enyl (allyl) group further enhances the compound's potential by introducing a reactive site for further chemical modifications or by serving as a handle for conjugation with other bioactive molecules.

1-azaspiro3.3heptane hydrochloride represents a sophisticated scaffold that combines the benefits of spirocyclic chemistry with the versatility of nitrogen-containing heterocycles. The azine moiety is particularly noteworthy, as it can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking interactions. These interactions are crucial for the binding affinity and selectivity of drug molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their reported biological activities. For instance, spirocyclic azines have shown promise in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. The unique electronic and steric properties of these molecules make them effective at modulating biological pathways without causing significant off-target effects.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for oral bioavailability and formulation development. Solubility is a key determinant of drug absorption and distribution in the body, and improving solubility can significantly enhance the therapeutic efficacy of a drug.

Recent studies have highlighted the potential of spirocyclic azines as scaffolds for drug discovery. For example, modifications to the spirocyclic core have led to the identification of novel compounds with improved pharmacological profiles. These studies underscore the importance of exploring structurally diverse derivatives to uncover new therapeutic opportunities.

The allyl group in 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride provides a versatile handle for further functionalization. Allyl groups can undergo various chemical transformations, such as cross-coupling reactions, which allow for the introduction of additional functional groups or the attachment of other biomolecules. This reactivity makes it possible to design highly tailored derivatives with specific biological activities.

One area where this compound shows particular promise is in the development of neuroprotective agents. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are major global health challenges, and there is an urgent need for new therapeutic strategies. The unique structural features of this compound make it a candidate for modulating neurotransmitter systems or inhibiting pathological processes associated with these diseases.

The synthesis of 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. The process typically begins with the formation of the spirocyclic core followed by functionalization at various positions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce such complex molecules with high efficiency and purity.

The compound's stability under various conditions is another important consideration for its potential applications. Stability ensures that the molecule retains its integrity during storage, transportation, and formulation into final drug products. This is particularly crucial for pharmaceuticals that require long shelf lives or need to be transported under non-optimal conditions.

In conclusion, 3-(prop-2-en-1-yl)-1-azaspiro3.3heptane hydrochloride (CAS No. 2703779-93-3) is a promising compound with unique structural features that make it attractive for medicinal chemistry applications. Its spirocyclic core, azine moiety, and allyl group provide multiple opportunities for further chemical modification and biological exploration. Recent research suggests that such compounds have significant potential in addressing various therapeutic challenges, particularly in neurodegenerative diseases.